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20-dihydrofluorometholone 20-dihydrofluorometholone
Brand Name: Vulcanchem
CAS No.: 114260-36-5
VCID: VC0055358
InChI: InChI=1S/C22H31FO4/c1-12-9-17-15-6-8-21(27,13(2)24)20(15,4)11-18(26)22(17,23)19(3)7-5-14(25)10-16(12)19/h5,7,10,12-13,15,17-18,24,26-27H,6,8-9,11H2,1-4H3/t12-,13-,15-,17-,18-,19-,20-,21-,22-/m0/s1
SMILES: CC1CC2C3CCC(C3(CC(C2(C4(C1=CC(=O)C=C4)C)F)O)C)(C(C)O)O
Molecular Formula: C22H31FO4
Molecular Weight: 378.5 g/mol

20-dihydrofluorometholone

CAS No.: 114260-36-5

Main Products

VCID: VC0055358

Molecular Formula: C22H31FO4

Molecular Weight: 378.5 g/mol

20-dihydrofluorometholone - 114260-36-5

CAS No. 114260-36-5
Product Name 20-dihydrofluorometholone
Molecular Formula C22H31FO4
Molecular Weight 378.5 g/mol
IUPAC Name (6S,8S,9R,10S,11S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-17-[(1S)-1-hydroxyethyl]-6,10,13-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C22H31FO4/c1-12-9-17-15-6-8-21(27,13(2)24)20(15,4)11-18(26)22(17,23)19(3)7-5-14(25)10-16(12)19/h5,7,10,12-13,15,17-18,24,26-27H,6,8-9,11H2,1-4H3/t12-,13-,15-,17-,18-,19-,20-,21-,22-/m0/s1
Standard InChIKey JCIFGLBCACUWOI-NBCQHRCPSA-N
Isomeric SMILES C[C@H]1C[C@H]2[C@@H]3CC[C@@]([C@]3(C[C@@H]([C@@]2([C@@]4(C1=CC(=O)C=C4)C)F)O)C)([C@H](C)O)O
SMILES CC1CC2C3CCC(C3(CC(C2(C4(C1=CC(=O)C=C4)C)F)O)C)(C(C)O)O
Canonical SMILES CC1CC2C3CCC(C3(CC(C2(C4(C1=CC(=O)C=C4)C)F)O)C)(C(C)O)O
Synonyms 20-dihydroFLM
20-dihydrofluorometholone
PubChem Compound 21155699
Last Modified Nov 11 2021
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